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Compound of Interest

Compound Name: Akr1C3-IN-11

Cat. No.: B12372077 Get Quote

Essential Safety and Handling Guide for Akr1C3-IN-
11
Disclaimer: A specific Safety Data Sheet (SDS) for Akr1C3-IN-11 could not be located in the

public domain. The following information is based on a conservative approach to handling

novel, potentially potent small molecule inhibitors with unknown toxicological properties. It is

imperative to treat this compound as potentially hazardous and to follow all institutional and

national safety regulations for handling research chemicals.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Akr1C3-IN-11. The procedures outlined below

are designed to minimize exposure and ensure a safe laboratory environment.

Presumptive Hazard Identification
In the absence of specific data, Akr1C3-IN-11 should be handled as a compound with the

potential for:

Acute Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.

Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.

Respiratory Tract Irritation: Inhalation of the powder may cause respiratory irritation.
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Unknown Long-Term Effects: As a novel research chemical, the potential for carcinogenic,

mutagenic, or reproductive toxicity is unknown.

A thorough risk assessment should be conducted by laboratory personnel before beginning any

work with this compound.[1][2][3][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against chemical exposure and is

mandatory when handling Akr1C3-IN-11.[4][5][6] The minimum required PPE is summarized in

the table below.
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Protection Type Equipment Specification Purpose

Body Protection Laboratory Coat

Flame-resistant, fully

buttoned with tight-

fitting cuffs.

Protects skin and

personal clothing from

contamination.

Hand Protection
Disposable Nitrile

Gloves

Double-gloving is

recommended. Check

for tears before use.

Prevents skin contact.

Immediately replace if

contaminated.

Eye & Face Protection
Safety Goggles &

Face Shield
ANSI Z87.1 certified.

Protects against

splashes and airborne

particles. A face shield

should be worn over

goggles when

handling larger

quantities or when

there is a significant

splash risk.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved.

Required when

handling the solid

compound outside of

a containment system

to prevent inhalation

of airborne particles.

Foot Protection Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills.

Operational Procedures
Follow these step-by-step procedures to ensure the safe handling of Akr1C3-IN-11 from

receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage in

a well-ventilated area.
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Storage: Store the compound in its original, tightly sealed container in a designated, secure,

and well-ventilated location away from incompatible materials. The storage temperature

should be as recommended by the supplier.

Handling and Weighing (Solid Compound)
Containment: All handling of the solid compound must be performed within a certified

chemical fume hood, a glove box, or another appropriate containment device to minimize the

risk of inhalation.

Weighing: Use dedicated spatulas and weigh boats. Tare the balance with the weigh boat

before adding the compound.

Cleaning: Clean all equipment and the work surface with an appropriate solvent (e.g., 70%

ethanol) and dispose of the cleaning materials as hazardous waste.

Solution Preparation
Solvent: Use the appropriate solvent as determined by the experimental protocol.

Procedure: In a chemical fume hood, slowly add the solvent to the pre-weighed solid

compound. Cap the vial and mix by vortexing or sonication until fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Disposal Plan
All waste materials contaminated with Akr1C3-IN-11 must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.[7][8][9][10][11]

Solid Waste:

Unused Compound: Collect in a clearly labeled, sealed container for hazardous waste.

Contaminated Labware: This includes pipette tips, microfuge tubes, weigh boats, and

gloves. Collect these items in a designated, sealed hazardous waste bag or container.[9]
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Liquid Waste:

Solutions: Collect all solutions containing Akr1C3-IN-11 in a sealed, properly labeled, and

leak-proof hazardous waste container.

Rinsate: The first rinse of any glassware that contained the compound should be collected

as hazardous waste.[9]

Sharps Waste:

Needles and other contaminated sharps must be disposed of in a designated sharps

container for chemical waste.

Never dispose of Akr1C3-IN-11 down the drain or in the regular trash.

Workflow for Safe Handling of Akr1C3-IN-11
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Caption: Workflow for the safe handling and disposal of Akr1C3-IN-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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